DYSPROSIUM(III) ACETATE TETRAHYDRATE, REACTON#174;, 99.9per cent (REO)

Specification

• CAS No.: 15280-55-4
• Molecular Formula: C2H6DyO3
• Molecular Weight: 240.57 g/mol
• IUPAC Name: acetic acid;dysprosium;hydrate
• Standard InChI: InChI=1S/C2H4O2.Dy.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• Standard InChI Key: CFXVUJIWIIYXBY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.O.[Dy]

Introduction

Chemical Identity and Structure

Basic Chemical Information

Dysprosium(III) acetate tetrahydrate is identified by several key chemical parameters that define its identity in chemical databases and literature:

Property	Value
CAS Number	15280-55-4
Chemical Formula	C6H17DyO10
Molecular Weight	411.69 g/mol
IUPAC Name	Dysprosium(3+) triacetate tetrahydrate
Formula Weight (Anhydrous)	339.62
Standard InChI	InChI=1S/C2H4O2.Dy.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
InChI Key	SIYZPSYZNCQFDV-UHFFFAOYSA-K

Structural Characteristics

The structure of dysprosium(III) acetate tetrahydrate consists of a central dysprosium ion (Dy³⁺) coordinated with three acetate ligands (CH₃COO⁻) and four water molecules. The SMILES notation represents this structure as "O.O.O.O.[Dy+3].CC([O-])=O.CC([O-])=O.CC([O-])=O", indicating the presence of the dysprosium cation, three acetate anions, and four water molecules in the crystalline structure.

The coordination sphere around the dysprosium center plays a crucial role in determining the compound's reactivity, spectroscopic properties, and applications. The tetrahydrate form is particularly important as it affects the compound's stability and reactivity in various chemical environments.

Physical Properties

Appearance and Basic Physical Characteristics

Dysprosium(III) acetate tetrahydrate exhibits distinctive physical properties that are important for both its identification and application:

Property	Characteristic
Physical Form	Crystalline, Powder
Color	White to yellow crystal(s)
Odor	Odorless
Sensitivity	Hygroscopic

The compound's crystalline nature and hygroscopic properties require careful handling and storage conditions to maintain its integrity and purity for research and industrial applications.

Thermal Properties and Stability

The thermal behavior of dysprosium(III) acetate tetrahydrate is characterized by:

Property	Value/Description
Melting Point	120°C (decomposition)
Thermal Stability	Decomposes at elevated temperatures, releasing acetic acid and water

The decomposition pathway is temperature-dependent and can vary based on environmental conditions, making it an important consideration for processes involving thermal treatment of the compound.

Solubility Profile

The solubility characteristics of the compound significantly affect its processing and application:

Solvent	Solubility
Water	Soluble
Ethanol	Slightly soluble
Strong mineral acids	Moderately soluble

These solubility properties facilitate its use in various solution-based synthetic processes and applications where controlled dissolution is required.

Synthesis Methods

Standard Preparation Techniques

The synthesis of dysprosium(III) acetate tetrahydrate typically involves the reaction of dysprosium oxide or other dysprosium salts with acetic acid in an aqueous solution. This process requires careful control of reaction parameters to ensure high purity and optimal yield:

• Reaction parameters: Temperature and pH control are critical for achieving the desired product with high purity.

• Purification steps: The synthesis typically includes filtration and crystallization to isolate and purify the final product.

• Quality control: Careful monitoring of reaction conditions helps ensure the 99.9% REO purity standard is achieved.

The precise synthetic route may vary depending on the starting materials and the required specifications of the final product, particularly regarding trace metal impurities.

Laboratory-Scale Preparation

For laboratory-scale preparation, stock solutions of dysprosium(III) acetate tetrahydrate can be prepared with various concentrations. The recommended storage conditions and preparation guidelines include:

• Storage at room temperature in a dry, cool environment

• Preparation of stock solutions in appropriate solvents based on the compound's solubility

• Avoidance of repeated freezing and thawing to prevent product degradation

• For long-term storage, solutions kept at -80°C may be used within 6 months, while those at -20°C should be used within 1 month

Applications and Uses

Industrial and Technological Applications

Dysprosium(III) acetate tetrahydrate finds diverse applications across multiple technological domains:

Application Area	Specific Uses
Advanced Materials	Synthesis of specialized materials with magnetic or optical properties
Lasers	Component in laser materials leveraging dysprosium's optical properties
Magnetic Devices	Utilized in magnetic applications due to high susceptibility to magnetization
Electronics	Used as antireflection coating in photoelectric devices
Data Storage	Employed in hard disk technologies due to magnetization properties
Ceramics and Glass	Component in specialized ceramic and glass formulations
Lighting Technology	Used in Dysprosium Metal halide lamps
Radiation Measurement	Component in dosimeters for measuring ionizing radiation

The compound's unique properties make it particularly valuable in applications requiring precise control of magnetic and optical characteristics at the molecular level.

Research Applications

In research contexts, the compound serves as:

• A precursor for synthesizing more complex dysprosium-containing materials

• A dopant in phosphors and solid-state lighting materials to enhance light emission efficiency

• A component in experimental magnetic materials

• A reference standard for analytical techniques focused on rare earth elements

The high purity level (99.9% REO) makes it particularly suitable for research applications where trace impurities could significantly affect experimental outcomes.

Research Findings and Material Properties

Luminescent Properties

Recent research highlights the important role of dysprosium(III) acetate tetrahydrate in materials science, particularly regarding its luminescent properties:

• When used as a dopant in phosphors and solid-state lighting materials, it enhances light emission efficiency through energy transfer processes.

• The luminescent properties are attributed to electronic transitions within the dysprosium ions when excited by external energy sources.

• These properties make it valuable in developing advanced lighting technologies and optical sensors.

Magnetic Characteristics

The magnetic properties of dysprosium compounds, including the acetate tetrahydrate, are noteworthy:

• Dysprosium and its compounds are highly susceptible to magnetization, making them valuable in various data-storage applications, such as hard disks.

• The compound's magnetic behavior arises from the electronic configuration of the Dy³⁺ ion, with its partially filled f-orbitals.

• These magnetic properties can be modified and tuned through chemical modifications and incorporation into different material matrices.

Hazard Communication	Classification/Statements
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H315-H319-H335 (Skin irritation, eye irritation, respiratory irritation)
Precautionary Statements	P261-P264-P271-P280-P302+P352-P305+P351+P338
Risk Statements	36/37/38
Safety Statements	26-36/37/39